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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quality control (QC) parameters for

performing methicillin susceptibility testing of Staphylococcus aureus. Adherence to these

guidelines is critical for ensuring the accuracy and reproducibility of antimicrobial susceptibility

testing results in research and drug development settings.

Introduction
Methicillin-resistant Staphylococcus aureus (MRSA) is a significant pathogen characterized by

its resistance to β-lactam antibiotics. This resistance is primarily mediated by the mecA gene,

which encodes for a modified penicillin-binding protein, PBP2a.[1][2] PBP2a has a low affinity

for β-lactam antibiotics, allowing the bacterium to synthesize its cell wall even in the presence

of these drugs.[1][3] Accurate detection of methicillin resistance is crucial for surveillance,

infection control, and the development of new anti-MRSA agents. Cefoxitin is a better inducer

of mecA gene expression and provides for more reliable detection of methicillin resistance in S.

aureus and is therefore used as a surrogate for methicillin.

Quality control is an essential component of antimicrobial susceptibility testing (AST). The use

of well-characterized reference strains with known susceptibility profiles ensures the reliability

of testing methods, reagents, and procedural execution.[4][5] This document outlines the

standard QC strains and their expected performance characteristics for methicillin susceptibility

testing as recommended by the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Recommended Quality Control Strains
The following Staphylococcus aureus ATCC® strains are recommended for routine quality

control of methicillin susceptibility testing:

Staphylococcus aureus ATCC® 25923™: A methicillin-susceptible S. aureus (MSSA) strain.

This strain is used as a negative control.[6]

Staphylococcus aureus ATCC® 29213™: Another well-characterized methicillin-susceptible

S. aureus (MSSA) strain.[1][7]

Staphylococcus aureus ATCC® 43300™: A methicillin-resistant S. aureus (MRSA) strain that

is positive for the mecA gene. This strain serves as the positive control for resistance.[1][3][6]

Data Presentation: Quality Control Ranges
The following tables summarize the acceptable quality control ranges for MIC (Minimum

Inhibitory Concentration) and disk diffusion zone diameters for the recommended S. aureus QC

strains when tested against oxacillin and cefoxitin. These ranges are based on CLSI and

EUCAST guidelines. Laboratories should establish their own internal QC monitoring to ensure

that results consistently fall within these ranges.

Table 1: CLSI Quality Control Ranges for S. aureus
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QC Strain
Antimicrobial
Agent

MIC (µg/mL)
Disk Diffusion
Zone Diameter
(mm)

S. aureus ATCC®

29213™
Oxacillin 0.12 - 0.5 N/A

Cefoxitin 1 - 4 N/A

S. aureus ATCC®

25923™
Oxacillin N/A 18 - 24

Cefoxitin N/A 23 - 29[8]

S. aureus ATCC®

43300™
Oxacillin N/A Resistant (≤17)

Cefoxitin >4 Resistant (≤21)

N/A: Not applicable as this strain is primarily used for one method or the other for these specific

drugs according to CLSI guidelines.

Table 2: EUCAST Quality Control Ranges for S. aureus

QC Strain
Antimicrobial
Agent

MIC (µg/mL)
Disk Diffusion
Zone Diameter
(mm)

S. aureus ATCC®

29213™
Oxacillin 0.125 - 0.5 N/A

Cefoxitin 2 - 8 N/A

S. aureus ATCC®

25923™
Oxacillin N/A 17 - 23

Cefoxitin N/A 21 - 27

S. aureus NCTC

12493
Oxacillin Resistant Resistant

(MRSA control) Cefoxitin Resistant Resistant
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Note: EUCAST often uses S. aureus NCTC 12493 as an MRSA control strain. S. aureus

ATCC® 43300™ is also an acceptable alternative.

Experimental Protocols
The following are detailed protocols for performing broth microdilution and disk diffusion

susceptibility testing for S. aureus.

Broth Microdilution MIC Testing Protocol (CLSI M07)
This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent

that prevents the visible growth of a microorganism.[9]

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)[10]

96-well microtiter plates

Antimicrobial agent stock solutions (Oxacillin and Cefoxitin)

S. aureus QC strains (ATCC® 29213™ and ATCC® 43300™)

Sterile saline or broth

0.5 McFarland turbidity standard

Incubator (35°C ± 2°C)

Micropipettes and sterile tips

Procedure:

Inoculum Preparation:

From a fresh (18-24 hour) non-selective agar plate, select 3-5 isolated colonies of the S.

aureus QC strain.

Suspend the colonies in sterile saline or broth.
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Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to

achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of

the microtiter plate.

Plate Inoculation:

Prepare serial two-fold dilutions of oxacillin and cefoxitin in CAMHB in the 96-well plates.

The final volume in each well should be 100 µL.

Inoculate each well with 10 µL of the diluted bacterial suspension.

Include a growth control well (no antimicrobial agent) and a sterility control well (no

bacteria).

Incubation:

Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.

Result Interpretation:

Following incubation, visually inspect the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of the antimicrobial agent that completely inhibits

visible growth.

Compare the obtained MIC values for the QC strains with the expected ranges in Table 1.

Kirby-Bauer Disk Diffusion Testing Protocol (CLSI M02)
This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent based

on the size of the zone of growth inhibition around a disk impregnated with the agent.[11][12]

[13][14]

Materials:
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Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm)[11]

Antimicrobial disks (Oxacillin 1 µg, Cefoxitin 30 µg)

S. aureus QC strains (ATCC® 25923™ and ATCC® 43300™)

Sterile saline or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35°C ± 2°C)

Ruler or calipers

Procedure:

Inoculum Preparation:

Prepare a bacterial suspension with a turbidity equivalent to a 0.5 McFarland standard as

described in the broth microdilution protocol.

Plate Inoculation:

Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure confluent

growth.[15]

Allow the plate to dry for 3-5 minutes, but no longer than 15 minutes.[15]

Disk Application:

Aseptically apply the oxacillin and cefoxitin disks to the surface of the inoculated MHA

plate.
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Ensure the disks are firmly in contact with the agar. Disks should be spaced at least 24

mm apart.

Incubation:

Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-18 hours. For S. aureus,

a full 24 hours of incubation is recommended to detect methicillin resistance.[13][15]

Result Interpretation:

After incubation, measure the diameter of the zones of complete growth inhibition to the

nearest millimeter, including the diameter of the disk.

Compare the measured zone diameters for the QC strains with the expected ranges in

Table 1.

Mandatory Visualizations
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Caption: Mechanism of methicillin resistance in S. aureus.
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Caption: Experimental workflow for antimicrobial susceptibility testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b12296098?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Susceptibility Test Run
(Patient Isolates + QC Strains)

Obtain QC Strain Results
(MIC or Zone Diameter)

Compare QC Results to
Established Acceptable Ranges

QC Results In Range?

Test Run is Valid

Yes

Test Run is Invalid

No

Patient Results are Reliable
and Can Be Reported Withhold Patient Results

Investigate and Troubleshoot
(Reagents, Technique, Equipment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12296098?utm_src=pdf-body-img
https://www.benchchem.com/product/b12296098?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. media.beckmancoulter.com [media.beckmancoulter.com]

2. researchgate.net [researchgate.net]

3. media.beckmancoulter.com [media.beckmancoulter.com]

4. Quality Control Strains (standard strains) and their Uses • Microbe Online
[microbeonline.com]

5. microbiologyclass.net [microbiologyclass.net]

6. scispace.com [scispace.com]

7. szu.gov.cz [szu.gov.cz]

8. clsi.org [clsi.org]

9. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow
Aerobically [clsi.org]

10. journals.asm.org [journals.asm.org]

11. asm.org [asm.org]

12. microbenotes.com [microbenotes.com]

13. hardydiagnostics.com [hardydiagnostics.com]

14. bio.libretexts.org [bio.libretexts.org]

15. youtube.com [youtube.com]

To cite this document: BenchChem. [Application Notes and Protocols for Methicillin
Susceptibility Testing Quality Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12296098#quality-control-strains-for-methicillin-
susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://media.beckmancoulter.com/-/media/diagnostics/corporate/images/events/eccmid/eccmid-posters/eucast-poster---eccmid-2023_landscape-2022-11487_gp-ox.pdf?rev=6cd240ce7d43490d8bc80e5abc8c5e13
https://www.researchgate.net/figure/Flow-chart-for-identification-and-antimicrobial-susceptibility-testing-of-organisms_fig1_284246445
https://media.beckmancoulter.com/-/media/diagnostics/products/microbiology/conventional-panels/docs/clsi-oxacillin-w-cefoxitin-screen-for-staph-spp---asm-2022-poster.pdf?rev=1c5c94f225e64c3d939c6861ea1da50d
https://microbeonline.com/quality-control-strains-uses/
https://microbeonline.com/quality-control-strains-uses/
https://microbiologyclass.net/standard-quality-control-strains-for-antibiogram/
https://scispace.com/pdf/evaluation-of-oxacillin-and-cefoxitin-disk-and-mic-3z0ofyv504.pdf
https://szu.gov.cz/wp-content/uploads/2023/06/v_13.1_EUCAST_QC_tables_routine_and_extended_QC.pdf
https://clsi.org/media/nlofhfdo/_m100_archived_methods_table.pdf
https://clsi.org/shop/standards/m07/
https://clsi.org/shop/standards/m07/
https://journals.asm.org/doi/10.1128/spectrum.00314-24
https://asm.org/getattachment/2594ce26-bd44-47f6-8287-0657aa9185ad/kirby-bauer-disk-diffusion-susceptibility-test-protocol-pdf.pdf
https://microbenotes.com/kirby-bauer-disc-diffusion/
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://bio.libretexts.org/Learning_Objects/Laboratory_Experiments/Microbiology_Labs/Microbiology_Labs_I/09%3A_Kirby-Bauer_(Antibiotic_Sensitivity)
https://www.youtube.com/watch?v=4eLcjk3Iv9Y
https://www.benchchem.com/product/b12296098#quality-control-strains-for-methicillin-susceptibility-testing
https://www.benchchem.com/product/b12296098#quality-control-strains-for-methicillin-susceptibility-testing
https://www.benchchem.com/product/b12296098#quality-control-strains-for-methicillin-susceptibility-testing
https://www.benchchem.com/product/b12296098#quality-control-strains-for-methicillin-susceptibility-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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